Cas no 2106776-26-3 (methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate)

• Product Name: methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate
• CAS No: 2106776-26-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6258180
• PubChem ID: 165494825
• Update Time: 2025-05-23

methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate
• EN300-1139692
• 2106776-26-3

• Inchi： 1S/C12H14N2O2/c1-8(12(15)16-3)9-4-5-10-11(6-9)14(2)7-13-10/h4-8H,1-3H3
• InChI Key： GYXVQCGSPAFMPF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1=CC=C2C(=C1)N(C)C=N2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate

Methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate (CAS No. 2106776-26-3): A Comprehensive Overview

Methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate, with the chemical identifier CAS No. 2106776-26-3, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole class of molecules, which are well-known for their diverse biological activities. The presence of a methyl group at the 1-position and a propanoate ester moiety at the 2-position introduces unique structural features that contribute to its potential pharmacological properties.

The benzodiazole core is a well-studied scaffold in medicinal chemistry, renowned for its anxiolytic, sedative, and muscle relaxant effects. These properties are primarily attributed to the interaction of benzodiazole derivatives with the gamma-aminobutyric acid (GABA) receptor complex, enhancing GABAergic neurotransmission. The specific substitution pattern in methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate may modulate these interactions, leading to novel therapeutic applications.

Recent studies have highlighted the importance of structural modifications in benzodiazole derivatives to improve pharmacokinetic profiles and reduce side effects. The propanoate ester group in this compound not only influences its solubility but also potentially affects its metabolic pathways. This has led researchers to explore its potential as a lead compound for further development in treating neurological and psychiatric disorders.

One of the most intriguing aspects of methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate is its potential role in modulating neuronal excitability. Preclinical studies have suggested that compounds with similar structural motifs may exhibit properties that are beneficial in conditions characterized by excessive neuronal activity, such as epilepsy and anxiety disorders. The methyl group at the 1-position of the benzodiazole ring is particularly noteworthy, as it can influence the compound's binding affinity and selectivity for GABA receptors.

The synthesis of methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve the desired product with minimal side reactions. These synthetic strategies not only enhance efficiency but also contribute to the scalability of production for potential clinical trials.

In terms of pharmacological evaluation, methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate has been subjected to various in vitro and in vivo assays to assess its biological activity. Initial findings indicate that it exhibits promising anxiolytic effects comparable to those of standard benzodiazole drugs but with a potentially improved side effect profile. This is particularly significant given the growing concern over the long-term use of benzodiazoles and their associated risks.

The compound's potential therapeutic applications extend beyond anxiety disorders. Research has also explored its efficacy in treating insomnia and seizures. The interaction with GABA receptors suggests that it may enhance sleep quality by promoting GABAergic inhibition in the brain. Additionally, its ability to modulate neuronal excitability makes it a candidate for developing new treatments for epilepsy.

The chemical stability and pharmacokinetic properties of methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate are critical factors that determine its suitability for clinical use. Studies have shown that this compound exhibits good stability under various storage conditions, which is essential for maintaining its efficacy during transportation and administration. Furthermore, its metabolic pathways have been investigated to understand how it is processed by the body and eliminated.

The development of new pharmaceuticals often involves a thorough assessment of their safety profiles before they can be approved for human use. In the case of methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate, preclinical toxicology studies have been conducted to evaluate potential adverse effects. These studies have provided valuable insights into its safety margins and have helped identify any necessary modifications to improve patient tolerance.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like methyl 2-(1-methyl-1H-1,3-benzodiazol-6-yl)propanoate. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions have guided experimental design and helped optimize its structure for enhanced binding affinity and selectivity.

The future prospects for methyl 2-(1-methyl-1H-1,3-benzodiazol-6-ylopropanoate are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.